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Compound of Interest

Compound Name: ML230

Cat. No.: B15623331 Get Quote

Technical Support Center: ML230
This technical support center provides guidance on the degradation and storage of the

chemical compound ML230. Due to limited publicly available data for this specific molecule,

this guide also includes general best practices for handling and storing novel chemical

compounds.

Frequently Asked Questions (FAQs)
Q1: What is ML230?

A1: ML230 is a chemical compound with the molecular formula C25H21N5O3 and a molecular

weight of 439.47 g/mol . Its full chemical name is (4-(5-(Furan-2-yl)-2-phenylpyrazolo[1,5-

a]pyrimidin-7-yl)piperazin-1-yl)(furan-3-yl)methanone. It is identified by the Chemical Abstracts

Service (CAS) number 1224185-33-7 and PubChem CID 44640177.

Q2: What are the recommended storage conditions for ML230?

A2: Specific storage conditions for ML230 are not readily available in public literature.

However, for novel compounds with limited stability data, the following general storage

guidelines are recommended to minimize degradation:
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Storage Format Temperature Atmosphere Light Conditions

Solid (Powder)
-20°C or -80°C (long-

term)

Inert gas (e.g., argon

or nitrogen)

Protect from light

(store in an amber vial

or foil-wrapped

container)

4°C (short-term) Dessicated Protect from light

Solution (in DMSO) -80°C
Tightly sealed

container
Protect from light

Q3: How should I prepare and store solutions of ML230?

A3: For biological assays, ML230 is typically dissolved in an organic solvent such as dimethyl

sulfoxide (DMSO).

Protocol for Preparing a Stock Solution:

Allow the solid compound to equilibrate to room temperature before opening the vial to

prevent condensation of moisture.

Add the appropriate volume of high-purity, anhydrous DMSO to the vial to achieve the

desired stock concentration.

Vortex or sonicate briefly to ensure complete dissolution.

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store the aliquots at -80°C in tightly sealed, light-protected vials.

Q4: What is the known biological activity or mechanism of action of ML230?

A4: The specific biological target and mechanism of action for ML230 have not been detailed in

publicly accessible scientific literature. However, the pyrazolo[1,5-a]pyrimidine core structure is

found in compounds that have been investigated for various biological activities, including
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antiviral effects and kinase inhibition. Therefore, it is plausible that ML230 may interact with

protein kinases or other enzymes involved in cellular signaling.

Troubleshooting Guide
Issue Potential Cause Recommended Action

Inconsistent experimental

results

Compound degradation due to

improper storage.

Prepare fresh stock solutions

from solid material. Ensure

aliquots are used for single

experiments to avoid freeze-

thaw cycles.

Inaccurate concentration of

stock solution.

Verify the accuracy of the

balance used for weighing the

solid compound. Ensure the

compound is fully dissolved in

the solvent.

Precipitation of the compound

in aqueous media

Low solubility of the compound

in aqueous buffers.

Decrease the final

concentration of the compound

in the assay. Increase the

percentage of DMSO in the

final solution (ensure solvent

tolerance of the assay).

Compound instability at

experimental temperature or

pH.

Perform a solubility and

stability test of the compound

in the assay buffer prior to the

main experiment.

Experimental Workflow & Signaling Pathway
Diagrams
As the specific signaling pathway for ML230 is not defined, a generalized experimental

workflow for characterizing a novel compound is provided below.
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Compound Preparation & QC

Experimental Characterization

Data Analysis & Interpretation

Receive Solid Compound

Store at -20°C (dessicated, dark)

Prepare Stock Solution in DMSO

Store Aliquots at -80°C

Primary Screening Assay

Dose-Response & IC50 Determination

Target Identification Assay

Cellular Pathway Analysis

Analyze Results

Hypothesize Mechanism of Action

Click to download full resolution via product page

Caption: A general experimental workflow for a novel compound.
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Storage Conditions

Compound Stability

Data Quality

Low Temperature (-20°C to -80°C)

Minimized Degradation

Dessication / Inert Atmosphere Protection from Light

Reproducible Experimental Results

Click to download full resolution via product page

Caption: Relationship between storage and experimental reproducibility.

To cite this document: BenchChem. [ML230 degradation and storage conditions].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15623331#ml230-degradation-and-storage-
conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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